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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621 Get Quote

In-Depth Technical Guide: 5-Methylpyridine-3-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core physicochemical properties of 5-Methylpyridine-3-
carbonitrile, a heterocyclic organic compound of interest in various research and development

domains. The information is presented to be a readily accessible reference for laboratory and

drug development applications.

Core Physicochemical Data
The fundamental molecular characteristics of 5-Methylpyridine-3-carbonitrile are

summarized in the table below. These values are essential for a range of applications, from

reaction stoichiometry and analytical method development to computational modeling and

spectroscopic analysis.
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Identifier Value Source

Molecular Formula C₇H₆N₂

Molecular Weight 118.14 g/mol

Exact Mass 118.05310 u [1]

CAS Number 42885-14-3

Synonyms
3-Cyano-5-methylpyridine, 5-

Methylnicotinonitrile

Experimental Protocols and Further Data
Detailed experimental protocols, such as those for synthesis, purification, and analytical

characterization (e.g., NMR, IR, Mass Spectrometry), are typically specific to the laboratory and

the intended application. For established methodologies, consulting peer-reviewed chemical

literature and established chemical synthesis databases is recommended.

Similarly, complex biological data, including signaling pathway interactions and

pharmacological profiles, are highly context-dependent and are best sourced from specialized

biological and pharmacological research articles.

Note on Visualizations:As a language model, I am unable to generate the requested Graphviz

diagrams for signaling pathways or experimental workflows. For creating such visualizations,

dedicated chemical and biological drawing software is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Methylpyridine-3-carbonitrile molecular weight and
exact mass]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298621#5-methylpyridine-3-carbonitrile-molecular-
weight-and-exact-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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